N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)cinnamamide

• IUPAC Name: (E)-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H24N2O3S/c21-18(9-6-15-4-2-1-3-5-15)19-14-16-10-12-20(13-11-16)24(22,23)17-7-8-17/h1-6,9,16-17H,7-8,10-14H2,(H,19,21)/b9-6+
• InChI Key: TZLJYKMDBIQICO-RMKNXTFCSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

The compound N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)cinnamamide seems to be a complex organic molecule. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals. The cyclopropylsulfonyl group attached to the piperidine ring could potentially make this compound interesting for various chemical reactions.

Scientific Research Applications

Anticonvulsant Activity and Drug Development

Cinnamamides, including compounds similar to "N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)cinnamamide," have been studied for their anticonvulsant activities. For example, the structural modification of piperine led to the development of N-(3,4-methylenedioxy-cinnamoyl)-piperidine, utilized in clinics under the name antiepilepsirine. These modifications and structure-activity relationship (SAR) studies have contributed significantly to improving anticonvulsant activity and understanding the mode of receptor binding of such compounds (Li & Wang, 1995).

Synthesis and Biological Evaluation

The synthesis and study of druglikeness properties of cinnamamides have been explored to harness their wide range of biological activities. For instance, synthesized "(E)-3Substituted phenyl-1-Piperidino-2-Propen-1-one cinnamamide" compounds were evaluated for antimicrobial activities. This research indicates the importance of cinnamamides in the development of new drugs with antimicrobial properties (Borul & Agarkar, 2020).

Pharmacological and Therapeutic Potentials

Cinnamamide derivatives have shown a variety of pharmacological and therapeutic potentials, including central nervous system depressant, anticonvulsant, muscle relaxant, antiallergic, antineoplastic, antitumor, anesthetic, analgesic, anti-infective activities, and more. The versatility of cinnamamides, as reflected in their wide application range, highlights their significance in scientific research and potential drug development (Borul & Agarkar, 2020).

Structural Studies

Research has also focused on the structural determinations of cinnamamides to understand their molecular configurations and interactions. For example, the crystal structure determination of 3,4-methylenedioxy-cinnamoyl piperidide, a clinical antiepileptic remedy, has provided insights into the structural significance of cinnamamides (Lin & Shen, 1982).